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Compound of Interest

Compound Name: 800CW acid

Cat. No.: B12369195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility characteristics of 800CW
acid and its derivatives in dimethyl sulfoxide (DMSO) and water. The information is intended to

assist researchers in the effective handling and application of this near-infrared (NIR)

fluorescent dye for labeling and imaging studies.

Core Topic: 800CW Acid Solubility
800CW acid, and its commonly used N-hydroxysuccinimide (NHS) ester and maleimide

derivatives, are known for their high water solubility, a feature attributed to the presence of four

sulfonate groups in their chemical structure. This high aqueous solubility is crucial for their

application in biological systems, minimizing aggregation and non-specific binding. While

precise saturation points are not extensively published, practical solubility has been established

through recommended dissolution protocols from manufacturers and in-vivo studies.

Data Presentation: Quantitative Solubility Data
While exact solubility limits are not specified in available literature, a consistent range for

dissolution has been provided by manufacturers for 800CW derivatives (NHS ester and

maleimide), which are structurally analogous to the acid form. This information provides a

reliable indication of the minimum solubility for practical laboratory use.
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Solvent
Recommended
Concentration
Range (mg/mL)

Molar
Concentration
(mM)†

Notes

Water / Aqueous

Buffer (e.g., PBS)
10 - 20[1][2] ~8.6 - 17.1

Solutions are

recommended for

single use and should

be discarded

afterward[1][2]. Good

solubility in saline has

been confirmed for in-

vivo administration at

doses up to 20

mg/kg[3].

Dimethyl Sulfoxide

(DMSO)
10 - 20[1][2] ~8.6 - 17.1

Solutions are stable

for up to two weeks

when stored at -20°C,

protected from light

and moisture[1][2].

†Molar concentration calculated using the molecular weight of IRDye® 800CW NHS Ester

(1166.2 g/mol ) as a representative value.

Experimental Protocols
The following sections detail methodologies for the dissolution of 800CW dyes and a general

protocol for determining chemical solubility.

Protocol for Dissolving IRDye 800CW Dyes
This protocol is based on manufacturer guidelines for the preparation of stock solutions of

IRDye 800CW NHS Ester or Maleimide, which is also applicable to the carboxylate (acid) form

for creating a stock solution.

Materials:

Lyophilized IRDye 800CW dye (acid, NHS ester, or other derivative)
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Anhydrous DMSO or high-purity water (e.g., sterile, nuclease-free)

Vortex mixer

Microcentrifuge

Low-retention microtubes

Procedure:

Equilibration: Allow the vial of lyophilized dye to warm to room temperature before opening to

prevent condensation of moisture.

Solvent Addition: Add the required volume of DMSO or water to the vial to achieve a

concentration within the 10-20 mg/mL range. For example, to prepare a 10 mg/mL solution

from a 0.5 mg vial, add 50 µL of solvent.

Dissolution: Mix thoroughly by vortexing for 1-2 minutes until all the dye is completely

dissolved. A brief centrifugation can be performed to collect the solution at the bottom of the

vial.

Storage and Handling:

Aqueous Solutions: Use immediately or within the same day. Discard any unused portion

as stability is limited[1][2].

DMSO Solutions: Aliquot into smaller volumes to avoid multiple freeze-thaw cycles and

store at -20°C, protected from light, for up to two weeks[1][2].

General Protocol for Solubility Determination by Visual
Observation
This is a generalized, tiered approach to determine the solubility of a test chemical, such as a

fluorescent dye, in a specific solvent.

Objective: To find the maximum soluble concentration of a compound in a given solvent

through serial dilution and visual inspection.
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Procedure:

High Concentration Test: Weigh approximately 10 mg of the test chemical into a suitable

glass tube. Add 0.5 mL of the chosen solvent (e.g., water or DMSO) to achieve an initial

concentration of 20 mg/mL.

Mechanical Agitation: Mix the solution vigorously using a vortex mixer for at least 2 minutes.

If necessary, sonication can be used to aid dissolution.

Visual Inspection: Carefully observe the solution against a light and dark background. A

compound is considered dissolved if the solution is clear, with no visible particulates,

cloudiness, or precipitate.

Tiered Dilution: If the chemical is not fully dissolved at 20 mg/mL, increase the solvent

volume to decrease the concentration by a factor of 10 (e.g., add solvent to a total volume of

5 mL for a 2 mg/mL concentration).

Repeat Agitation and Inspection: Repeat the mechanical agitation and visual inspection

steps.

Further Dilutions: If the chemical remains insoluble, continue this process of serial 10-fold

dilutions until complete dissolution is observed. The lowest concentration at which the

compound fully dissolves is recorded as its approximate solubility under these conditions.

Visualizations: Workflows and Logical Relationships
As 800CW acid is a fluorescent label rather than a participant in signaling pathways, the

following diagram illustrates the general experimental workflow for its use in conjugating to a

target protein, a primary application for researchers.
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Start: Lyophilized
IRDye 800CW NHS Ester

Dissolve Dye in
DMSO or Water
(10-20 mg/mL)

Conjugation Reaction:
Incubate Dye and Protein

(e.g., 2 hours at 20°C)

Prepare Target Protein
in Amine-Free Buffer
(e.g., PBS, pH 8.5)

Purification:
Remove Unreacted Dye
(e.g., Desalting Column)

Characterization:
Determine Degree of Labeling

(UV-Vis Spectroscopy)

Final Product:
Purified IRDye 800CW-Labeled

Protein Conjugate

Click to download full resolution via product page

Caption: Workflow for protein labeling with IRDye 800CW NHS Ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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